Cas no 1708-58-3 (Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid)
1708-58-3 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
CAS No:1708-58-3
MF:C9H8O2
MW:148.158622741699
CID:117979
PubChem ID:21462254
Update Time:2025-04-18
Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
- Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylic acid (7CI,9CI)
- bicyclo[4.2.0]octa-1,3,5-triene-5-carboxylic acid
- BICYCLO[4.2.0]OCTA-1,3,5-TRIENE-2-CARBOXYLIC ACID
- Bicyclo[4.2.0]octa-1(6),2,4-triene-2-carboxylic acid
- SCHEMBL15330692
- 1708-58-3
- DTXSID70614274
- AKOS006311952
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- Inchi: 1S/C9H8O2/c10-9(11)8-3-1-2-6-4-5-7(6)8/h1-3H,4-5H2,(H,10,11)
- InChI Key: UIGHTYFBHFXDLP-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1CC2)=O
Computed Properties
- Exact Mass: 148.05244
- Monoisotopic Mass: 148.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
1708-58-3 (Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid) Related Products
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